Cas no 364352-26-1 (Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate)

• Product Name: Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate
• CAS No: 364352-26-1
• MF: C₂₆H₂₇N₃O₆
• MW: 477.51
• CID: 6786588
• PubChem ID: 163323757
• Update Time: 2025-11-01

Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• CS-0254541
• 364352-26-1
• Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate

• Inchi： 1S/C26H27N3O6/c1-35-22(30)12-17-27(13-6-15-28-23(31)18-8-2-3-9-19(18)24(28)32)14-7-16-29-25(33)20-10-4-5-11-21(20)26(29)34/h2-5,8-11H,6-7,12-17H2,1H3
• InChI Key： VEBRSQGDHSLMDT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCN(CCC(=O)OC)CCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Additional information on Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate

Research Briefing on Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate (CAS: 364352-26-1)

Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate (CAS: 364352-26-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate as a versatile building block in the synthesis of bioactive molecules. The compound's unique structure, featuring bis(1,3-dioxoisoindolin-2-yl)propyl moieties, enables it to participate in various chemical reactions, making it a valuable intermediate in the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and kinase modulators, which are critical in the treatment of diseases such as cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific protein kinases involved in tumor progression. The results demonstrated moderate to high inhibitory activity, suggesting its potential as a lead compound for further optimization. Additionally, its stability and solubility profiles were found to be favorable for in vivo applications, which is a promising sign for future preclinical studies.

Another area of interest is the compound's application in targeted drug delivery systems. Due to its bifunctional nature, Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate can be conjugated with therapeutic agents to enhance their bioavailability and specificity. Recent work in this direction has shown that the compound can effectively serve as a linker in antibody-drug conjugates (ADCs), a rapidly growing class of biopharmaceuticals.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of the compound. Researchers are actively exploring more efficient synthetic routes to improve yield and reduce production costs. Furthermore, detailed toxicological studies are needed to fully assess its safety profile before advancing to clinical trials.

In conclusion, Methyl 3-(bis(3-(1,3-dioxoisoindolin-2-yl)propyl)amino)propanoate (CAS: 364352-26-1) represents a promising candidate in the field of medicinal chemistry. Its diverse applications, from kinase inhibition to drug delivery, underscore its potential to contribute to the development of next-generation therapeutics. Continued research efforts will be essential to unlock its full potential and address existing limitations.